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Compound of Interest

Compound Name: BT44

Cat. No.: B15073326 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling BT44 (CAS No. 924759-42-2). BT44 is a selective

RET agonist investigated for its neuroprotective potential and is intended for research use only.

[1][2][3][4] Adherence to these procedures is vital for ensuring personnel safety and regulatory

compliance.

Hazard Identification and Classification
BT44 is classified as a hazardous substance. While some suppliers may ship it as a non-

hazardous chemical for transport purposes, the compound's intrinsic properties warrant

caution.[1] The Globally Harmonized System (GHS) classifications are summarized below.

Parameter Information

GHS Pictogram

Signal Word Warning[5][6]

Hazard Statements H302: Harmful if swallowed[5][6]

H315: Causes skin irritation[5][6]

H319: Causes serious eye irritation[5][6]

CAS Number 924759-42-2[1][7]

Molecular Formula C₂₈H₂₇F₄N₃O₄S[1]

Molecular Weight 577.59 g/mol [1]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The required level of protection depends

on the procedure being performed.

Task Engineering Controls Required PPE

Weighing & Reconstitution
Chemical Fume Hood or

Ventilated Balance Enclosure

Nitrile Gloves, Safety Goggles

(ANSI Z87.1), Lab Coat

Handling Stock Solutions Chemical Fume Hood
Nitrile Gloves, Safety Goggles,

Lab Coat

Cell Culture Application Biosafety Cabinet (Class II) Nitrile Gloves, Lab Coat

Animal Administration
Ventilated Changing Station or

Biosafety Cabinet

Nitrile Gloves, Safety Goggles,

Lab Coat, Respiratory

Protection (as per institutional

risk assessment)

Precautionary Statement Reference: P280: Wear protective gloves/protective clothing/eye

protection/face protection.[8]

Handling and Experimental Protocol
This protocol outlines the standard procedure for preparing a stock solution from a powdered

form of BT44.

3.1. Materials

BT44 powder (solid)

Anhydrous DMSO (or other appropriate solvent)

Chemical Fume Hood

Calibrated analytical balance

Fume hood-safe vortexer
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Sterile, amber glass vials or cryovials

Micropipettes and sterile, filtered tips

3.2. Step-by-Step Procedure

Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume

hood is certified and functioning correctly.

Equilibration: Allow the BT44 container to reach room temperature before opening to prevent

condensation.

Weighing: In the fume hood, carefully weigh the desired amount of BT44 powder onto

weighing paper and transfer it to a sterile vial.

Solubilization: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration. BT44 is soluble in DMSO.[9]

Mixing: Cap the vial securely and vortex until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name (BT44), concentration, solvent, date

of preparation, and your initials.

Storage: Store the stock solution desiccated at 0 - 4°C for short-term use (days to weeks) or

at -20°C for long-term storage (months to years).[1]

General Handling Precautions:

P264: Wash hands and any exposed skin thoroughly after handling.[5][6]

P270: Do not eat, drink, or smoke when using this product.[5][6]

Avoid generating dust or aerosols.

First Aid and Exposure Response
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Exposure Route First Aid Measure

Eye Contact

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If irritation persists, seek

medical attention.

Skin Contact

P302+P352: IF ON SKIN: Wash with plenty of

soap and water. If skin irritation occurs, seek

medical attention. Take off contaminated

clothing and wash it before reuse.

Ingestion

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

Rinse mouth. Do NOT induce vomiting.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Disposal Plan
Specific disposal guidelines for BT44 are not widely published. Therefore, it must be handled

as hazardous chemical waste.

Waste Segregation: Collect all BT44 waste, including empty containers, contaminated PPE,

and unused solutions, in a designated, sealed, and clearly labeled hazardous waste

container.

Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical

name "BT44" and its associated hazards (Irritant, Harmful).

Consult EHS: Do not dispose of BT44 down the drain. Contact your institution's

Environmental Health & Safety (EHS) department for specific collection and disposal

procedures. Federal, state, and local regulations for hazardous waste disposal must be

followed.
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P501: Dispose of contents/container to an approved waste disposal plant in accordance with

local regulations.[5][6]

Workflow and Safety Diagram
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Preparation Phase

Handling Phase (in Fume Hood)

Storage Disposal & Cleanup

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Operation

3. Weigh BT44 Powder

4. Add Solvent (DMSO)

5. Mix to Dissolve

6. Label Vial

7. Store at -20°C
(Long-Term)

8. Collect All Waste in
Labeled Hazardous Container

End of Experiment

9. Decontaminate Work Area

10. Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling, preparation, and disposal of BT44.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15073326?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/39813
https://pmc.ncbi.nlm.nih.gov/articles/PMC7440726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7440726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8461720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8461720/
https://pubmed.ncbi.nlm.nih.gov/34024778/
https://pubmed.ncbi.nlm.nih.gov/34024778/
https://www.bldpharm.com/products/924759-42-2.html
https://www.bldpharm.com/products/924759-42-2.html
https://www.ambeed.com/products/bt44.html
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0653646.pdf
https://www.utaarmortech.com/wp-content/uploads/2022/05/armortech-44-sds.pdf
https://aobious.com/aobious/pathway-inhibitors/19674-bt44.html
https://www.benchchem.com/product/b15073326#personal-protective-equipment-for-handling-bt44
https://www.benchchem.com/product/b15073326#personal-protective-equipment-for-handling-bt44
https://www.benchchem.com/product/b15073326#personal-protective-equipment-for-handling-bt44
https://www.benchchem.com/product/b15073326#personal-protective-equipment-for-handling-bt44
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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